3-(Oxazolo[5,4-b]pyridin-2-yl)benzenamine

• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 3-([1,3]oxazolo[5,4-b]pyridin-2-yl)aniline
• InChI: InChI=1S/C12H9N3O/c13-9-4-1-3-8(7-9)11-15-10-5-2-6-14-12(10)16-11/h1-7H,13H2
• InChI Key: YKKWVOSVEDVLFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=NC3=C(O2)N=CC=C3

Description

3-(Oxazolo[5,4-b]pyridin-2-yl)benzenamine is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(3-Nitrophenyl)oxazolo[5,4-b]pyridine (600 mg, 2.49 mmol) was mixed with 25 mL of MeOH and 4 mL of water along with 837 mg of sodium hydrosulfide hydrate (14.9 mmol). The reaction mixture was stirred under reflux for 3 hours. It was then cooled to room temperature and concentrated. The aqueous layer was extracted with CH2Cl2. The combined organic layers were dried (Na2SO4) and concentrated to afford 520 mg of 3-(oxazolo[5,4-b]pyridin-2-yl)benzenamine (quantitative crude yield) (MS, M++H=212).